sinulabosterol
sinulabosterol
Brand Name:
Vulcanchem
CAS No.:
153698-90-9
VCID:
VC0127861
InChI:
InChI=1S/C30H46O6/c1-16(2)17(3)7-8-18(4)23-11-12-24-22-10-9-20-13-21(36-19(5)31)14-26(33)29(20,6)27(22)25(32)15-30(23,24)28(34)35/h9,16,18,21-27,32-33H,3,7-8,10-15H2,1-2,4-6H3,(H,34,35)/t18-,21-,22+,23-,24+,25-,26+,27-,29-,30+/m1/s1
SMILES:
CC(C)C(=C)CCC(C)C1CCC2C1(CC(C3C2CC=C4C3(C(CC(C4)OC(=O)C)O)C)O)C(=O)O
Molecular Formula:
C30H46O6
Molecular Weight:
502.7 g/mol
sinulabosterol
CAS No.: 153698-90-9
Main Products
VCID: VC0127861
Molecular Formula: C30H46O6
Molecular Weight: 502.7 g/mol
| CAS No. | 153698-90-9 |
|---|---|
| Product Name | sinulabosterol |
| Molecular Formula | C30H46O6 |
| Molecular Weight | 502.7 g/mol |
| IUPAC Name | (1S,3R,8S,9S,10R,11R,13S,14S,17R)-3-acetyloxy-1,11-dihydroxy-10-methyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-13-carboxylic acid |
| Standard InChI | InChI=1S/C30H46O6/c1-16(2)17(3)7-8-18(4)23-11-12-24-22-10-9-20-13-21(36-19(5)31)14-26(33)29(20,6)27(22)25(32)15-30(23,24)28(34)35/h9,16,18,21-27,32-33H,3,7-8,10-15H2,1-2,4-6H3,(H,34,35)/t18-,21-,22+,23-,24+,25-,26+,27-,29-,30+/m1/s1 |
| Standard InChIKey | KXIOSDNSPNDLOE-MVCBVGLWSA-N |
| Isomeric SMILES | C[C@H](CCC(=C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(C[C@H]([C@H]3[C@H]2CC=C4[C@@]3([C@H](C[C@@H](C4)OC(=O)C)O)C)O)C(=O)O |
| SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CC(C3C2CC=C4C3(C(CC(C4)OC(=O)C)O)C)O)C(=O)O |
| Canonical SMILES | CC(C)C(=C)CCC(C)C1CCC2C1(CC(C3C2CC=C4C3(C(CC(C4)OC(=O)C)O)C)O)C(=O)O |
| Synonyms | 24-methylene-1alpha,3beta,11alpha-trihydroxycholest-5-ene-18-oic acid-3-acetate sinulabosterol |
| PubChem Compound | 192647 |
| Last Modified | Nov 11 2021 |
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